4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid

• IUPAC Name: 4-(2-oxo-1,3-diazinan-1-yl)benzoic acid
• InChI: InChI=1S/C11H12N2O3/c14-10(15)8-2-4-9(5-3-8)13-7-1-6-12-11(13)16/h2-5H,1,6-7H2,(H,12,16)(H,14,15)
• InChI Key: GXOYQBAWAUVQSN-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)N(C1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• CAS No.: 766556-61-0

Description

4-(2-Oxotetrahydropyrimidin-1(2H)-yl)benzoic acid, also known as 4-OH-TPA, is a small molecule compound that has been used in a variety of scientific applications, such as in the synthesis of pharmaceuticals and as a research tool in the study of biochemical and physiological processes. This compound has attracted considerable attention due to its unique properties, which make it an ideal candidate for a wide range of applications.

Scientific Research Applications

Luminescent Properties

• Luminescent Derivatives : Research has highlighted the preparation and characterization of luminescent derivatives of this compound, contributing to a new approach for organic compound crystallization. This can have applications in material science and photonics (Chen, Li, & Cai, 2009).

Drug Design and Molecular Synthesis

• Allosteric and Active Site Binding : The compound has been utilized in the de novo design of molecules for drug discovery, especially in targeting therapeutically relevant proteins (Lanz & Riedl, 2014).
• Hybrid Compound Synthesis : It's used in the synthesis of hybrid systems containing pharmacophoric fragments, which could be significant in developing new therapeutic agents (Ivanova, Kanevskaya, & Fedotova, 2019).

Chemical Synthesis and Analysis

• Precursor for Substituted Benzoic Acids : It serves as an effective precursor in synthesizing substituted benzoic acids, a process important in various chemical synthesis applications (Hordiyenko et al., 2020).
• Development of Novel Fluorescence Probes : The compound is instrumental in developing fluorescence probes to detect reactive oxygen species, crucial in biological and chemical research (Setsukinai et al., 2003).

Corrosion Inhibition

• Anti-corrosive Activity : Derivatives of this compound have been investigated for their corrosion inhibition behavior, particularly for steel in acidic solutions, indicating potential industrial applications (Rbaa et al., 2020).

Environmental and Agricultural Applications

• Degradation of Herbicides : Studies have shown its degradation by specific bacterial strains, important in understanding environmental impact and bioremediation strategies for novel herbicides (Cai et al., 2012).

Anti-HIV Research

• Anti-HIV Agents : The compound has been used in synthesizing new anti-HIV agents, demonstrating significant potential in infectious disease research (Sepehri et al., 2017).

Inkjet Applications

• Pigment Dispersion in Ink : Its derivatives have been proposed for pigment dispersion in ink, suggesting applications in printing technologies (Song et al., 2017).

Antitumor Research

• Antiproliferative Activity : Organotin(IV) complexes of its derivatives have shown significant antiproliferative activity, indicating their potential in cancer research (Mahmudov et al., 2014).

Solar Cell Development

• Dye-Sensitized Solar Cells : The compound has been investigated in the development of solar cells, specifically in studying the influence of electron-acceptors on energy levels and stability, contributing to renewable energy technology (Yang et al., 2016).